Cas no 84596-19-0 (3-Pyridinecarboxylic acid, 2-amino-4-methyl-5-phenyl-)

• Product Name: 3-Pyridinecarboxylic acid, 2-amino-4-methyl-5-phenyl-
• CAS No: 84596-19-0
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 666829
• PubChem ID: 20402540
• Update Time: 2025-04-19

3-Pyridinecarboxylic acid, 2-amino-4-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-amino-4-methyl-5-phenyl-
• 2-amino-4-methyl-5-phenylpyridine-3-carboxylic acid
• DTXSID70606811
• 84596-19-0

• Inchi： 1S/C13H12N2O2/c1-8-10(9-5-3-2-4-6-9)7-15-12(14)11(8)13(16)17/h2-7H,1H3,(H2,14,15)(H,16,17)
• InChI Key： SEMGRBPTXHTYQS-UHFFFAOYSA-N
• SMILES： OC(C1=C(N)N=CC(C2C=CC=CC=2)=C1C)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.2Ų